Cas no 202325-51-7 (m-cresol-d7)

• Product Name: m-cresol-d7
• CAS No: 202325-51-7
• MF: C₇H₈O
• MW: 115.180953979492
• MDL: MFCD03428138
• CID: 909346
• Update Time: 2025-10-30

m-cresol-d7 Chemical and Physical Properties

Names and Identifiers

• m-cresol-d7

• MDL： MFCD03428138
• Inchi： 1S/C7H8O/c1-6-3-2-4-7(8)5-6/h2-5,8H,1H3/i1D3,2D,3D,4D,5D
• InChI Key： RLSSMJSEOOYNOY-AAYPNNLASA-N
• SMILES： OC1=C([2H])C([2H])=C([2H])C(C([2H])([2H])[2H])=C1[2H]

Additional information on m-cresol-d7

Professional Introduction to m-Cresol-d7 (CAS No: 202325-51-7)

M-Cresol-d7, chemically known as 2-methylphenol-d7, is a deuterated derivative of m-cresol (CAS No: 202325-51-7). This compound is widely utilized in the field of analytical chemistry and pharmaceutical research due to its unique isotopic properties. The introduction of deuterium atoms into the molecular structure enhances its stability and specificity, making it an invaluable tool in various scientific applications.

The molecular formula of m-cresol-d7 is C₈H₉D₇O, reflecting the substitution of seven hydrogen atoms with deuterium. This modification not only improves the compound's resistance to degradation but also allows for more precise detection and quantification in complex mixtures. The use of deuterated compounds is increasingly prevalent in modern research, particularly in nuclear magnetic resonance (NMR) spectroscopy, where they serve as internal standards.

In recent years, the demand for high-purity deuterated solvents and reagents has surged, driven by advancements in drug discovery and metabolomics. m-Cresol-d7 plays a crucial role in these areas by providing a reliable and reproducible reference point for NMR analyses. Its applications extend to the study of metabolic pathways, where it aids in the identification and quantification of organic compounds in biological samples.

One of the most significant applications of m-cresol-d7 is in the field of environmental monitoring. The compound's isotopic signature allows researchers to trace environmental pollutants and assess their impact on ecosystems. For instance, studies have demonstrated its effectiveness in monitoring the degradation of polycyclic aromatic hydrocarbons (PAHs) in soil and water samples. The high sensitivity provided by deuterated markers ensures that even trace amounts of contaminants can be detected, contributing to more accurate environmental assessments.

The pharmaceutical industry also benefits significantly from the use of m-cresol-d7. During drug development, this compound serves as a reference standard for quality control and impurity profiling. Its stable isotopic form enables researchers to differentiate between various isomers and analogs, ensuring that the final drug product meets stringent purity standards. Furthermore, its incorporation into analytical methods enhances the accuracy of pharmacokinetic studies, providing valuable insights into drug metabolism and distribution.

Recent research has highlighted the potential of m-cresol-d7 in studying enzyme kinetics and catalytic processes. By using deuterated substrates, scientists can gain deeper insights into reaction mechanisms and optimize enzymatic reactions for industrial applications. This approach has been particularly useful in biocatalysis, where understanding the detailed steps of enzymatic transformations is essential for developing efficient synthetic routes.

The synthesis of m-cresol-d7 involves advanced chemical techniques that ensure high yields and purity. Typically, it is produced through a multi-step process that includes selective deuteration reactions. The use of specialized catalysts and reaction conditions minimizes side products, resulting in a compound that meets the rigorous demands of scientific research. Manufacturers adhere to strict quality control protocols to guarantee consistency across batches.

The safety profile of m-cresol-d7 is another critical aspect that makes it suitable for widespread use. Unlike its non-deuterated counterpart, which may pose certain hazards due to its volatility and reactivity, the deuterated version exhibits enhanced stability under various conditions. This stability reduces the risk of decomposition or unwanted side reactions, making it a safer choice for laboratory work.

In conclusion, m-cresol-d7 (CAS No: 202325-51-7) is a highly valuable compound with numerous applications in analytical chemistry, pharmaceutical research, environmental monitoring, and industrial catalysis. Its unique isotopic properties provide researchers with enhanced precision and reliability in their studies. As scientific methodologies continue to evolve, the importance of deuterated compounds like m-cresol-d7 is expected to grow further, driving innovation across multiple disciplines.